molecular formula C11H7BrF2N2 B8366871 5-Bromo-3-(2,4-difluorophenyl)pyridin-2-amine

5-Bromo-3-(2,4-difluorophenyl)pyridin-2-amine

Cat. No.: B8366871
M. Wt: 285.09 g/mol
InChI Key: NHULUKKUJCXQIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-3-(2,4-difluorophenyl)pyridin-2-amine is a useful research compound. Its molecular formula is C11H7BrF2N2 and its molecular weight is 285.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7BrF2N2

Molecular Weight

285.09 g/mol

IUPAC Name

5-bromo-3-(2,4-difluorophenyl)pyridin-2-amine

InChI

InChI=1S/C11H7BrF2N2/c12-6-3-9(11(15)16-5-6)8-2-1-7(13)4-10(8)14/h1-5H,(H2,15,16)

InChI Key

NHULUKKUJCXQIH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)C2=C(N=CC(=C2)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,5-dibromopyridin-2-amine (2.95 g, 11.71 mmol) and 2,4-difluorophenylboronic acid (1.85 g, 11.71 mmol) in toluene was degassed via nitrogen bubble for 20 mins. The mixture was then added Pd(PPh3)4 (0.677 g, 0.585 mmol), K3PO4 (2 M, 11.8 mL, 23.4 mmol) and Ethanol (1 mL) and heated at 80° C. overnight. The reaction was cooled, poured into ethyl acetate (150 mL), washed with brine, separated, dried over Na2SO4 and concentrated to give a crude 5-bromo-3-(2,4-difluorophenyl)pyridin-2-amine (3) which was used directly in next step without purification.
Quantity
2.95 g
Type
reactant
Reaction Step One
Quantity
1.85 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
K3PO4
Quantity
11.8 mL
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Two
Quantity
0.677 g
Type
catalyst
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Three

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